Cas no 36301-96-9 (H-Ala-Pro-Gly-Oh)

• Product Name: H-Ala-Pro-Gly-Oh
• CAS No: 36301-96-9
• MF: C₁₀H₁₇N₃O₄
• MW: 243.259682416916
• CID: 296199
• PubChem ID: 11902903
• Update Time: 2025-08-03

H-Ala-Pro-Gly-Oh Chemical and Physical Properties

Names and Identifiers

• Glycine,L-alanyl-L-prolyl-
• 2-aminoacetic acid,(2S)-1-[(2S)-2-aminopropanoyl]pyrrolidine-2-carboxylic acid
• ALA-PRO-GLY
• H-Ala-Pro-Gly-OH
• Alanylprolylglycine
• Glycine,L-alanyl-L-prolyl
• Glycine,N-(1-L-alanyl-L-prolyl)
• L-Alanyl-L-prolylglycine
• alanyl-prolyl-glycine
• [({(2S)-1-[(2S)-2-aminopropanoyl]pyrrolidin-2-yl}carbonyl)amino]acetic acid
• A-P-G
• 2-[[(2S)-1-[(2S)-2-aminopropanoyl]pyrrolidine-2-carbonyl]amino]acetic acid
• l-alanyl-l-prolyl-glycine
• L-Ala-L-Pro-Gly
• CHEMBL2074835
• SCHEMBL6656423
• CHEBI:155879
• 2-((S)-1-((S)-2-Aminopropanoyl)pyrrolidine-2-carboxamido)acetic acid
• 36301-96-9
• H-Ala-Pro-Gly-Oh

• Inchi： 1S/C10H17N3O4/c1-6(11)10(17)13-4-2-3-7(13)9(16)12-5-8(14)15/h6-7H,2-5,11H2,1H3,(H,12,16)(H,14,15)/t6-,7-/m0/s1
• InChI Key： UGTHTQWIQKEDEH-BQBZGAKWSA-N
• SMILES： O=C([C@H](C)N)N1CCC[C@H]1C(NCC(=O)O)=O

Computed Properties

• Exact Mass: 243.12200
• Monoisotopic Mass: 243.12190603g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 332
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -3.4
• Topological Polar Surface Area: 113Ų

Experimental Properties

• PSA: 112.73000
• LogP: -0.44550

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Peptides
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Peptides

Additional information on H-Ala-Pro-Gly-Oh

Compound Overview: Glycine, L-alanyl-L-prolyl (CAS No. 36301-96-9)

Glycine, also known as L-alanyl-L-prolyl (CAS No. 36301-96-9), is a naturally occurring amino acid that plays a crucial role in various biological processes. This compound is a key component in the synthesis of proteins and is widely studied for its potential applications in the fields of nutrition, pharmacology, and biotechnology.

The chemical structure of Glycine (CAS No. 36301-96-9) consists of a simple amino acid backbone with an amine group (-NH2), a carboxyl group (-COOH), and a hydrogen atom as its side chain (-H). This simplicity makes it one of the smallest amino acids, yet its role in biological systems is far from trivial.

Recent studies have highlighted the importance of Glycine (CAS No. 36301-96-9) in maintaining cellular function and supporting overall health. For instance, research has shown that this compound plays a significant role in the synthesis of nucleic acids, particularly purines and pyrimidines, which are essential components of DNA and RNA.

In addition to its role in nucleic acid synthesis, Glycine (CAS No. 36301-96-9) has been found to be involved in the regulation of metabolic pathways and energy production within cells. Its ability to act as a precursor for other important biomolecules, such as heme and creatine, further underscores its importance in maintaining cellular homeostasis.

The latest research on Glycine (CAS No. 36301-96-9) has also explored its potential therapeutic applications. For example, studies have suggested that this compound may have anti-inflammatory properties and could be used in the development of new treatments for conditions such as arthritis and other inflammatory diseases.

Furthermore, advancements in biotechnology have enabled the production of Glycine (CAS No. 36301-96-9) through fermentation processes, making it more accessible for large-scale applications in food additives, pharmaceuticals, and cosmetics.

In conclusion, Glycine, or L-alanyl-L-prolyl (CAS No. 36301-96-9), is a versatile compound with significant implications for both basic biological research and applied sciences.